Cas no 851407-46-0 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide
• CAS No: 851407-46-0
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5994964
• PubChem ID: 4097912
• Update Time: 2025-08-10

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide
• N-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methylbenzamide
• Benzamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-methyl-
• F0611-0772
• AB00669694-01
• 851407-46-0
• N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylbenzamide
• AKOS016467188

• Inchi： 1S/C21H22N2O2/c1-13-8-9-16-12-17(20(24)23-19(16)15(13)3)10-11-22-21(25)18-7-5-4-6-14(18)2/h4-9,12H,10-11H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： RLMBABFKLPOXIX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 334.168
• Monoisotopic Mass: 334.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 579.7±50.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide

Introduction to N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide (CAS No. 851407-46-0)

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its chemical abstracts service number CAS No. 851407-46-0, belongs to a class of molecules that exhibit promising biological activities. The detailed structure of this molecule includes a 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl moiety linked to an N-substituted ethyl group, further connected to a 2-methylbenzamide moiety. Such a configuration suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl part of the molecule is particularly noteworthy due to its resemblance to quinoline derivatives, which are well-known for their pharmacological properties. Quinoline-based compounds have been extensively studied for their antimicrobial and antimalarial activities. The presence of two methyl groups at the 7 and 8 positions enhances the steric hindrance and electronic properties of the ring system, which can influence its binding affinity to biological targets. This modification is often employed in drug design to optimize pharmacokinetic profiles and improve therapeutic efficacy.

The N-substituted ethyl group in N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide introduces an additional layer of complexity to the molecule. The ethyl group can serve as a linker, facilitating interactions between different parts of the molecule or with external binding sites. Moreover, the nitrogen atom in the ethyl group can participate in hydrogen bonding or coordinate with metal ions, depending on the biological environment. These features make it an attractive scaffold for designing molecules with specific biological functions.

The 2-methylbenzamide moiety is another critical component of this compound. Benzamides are commonly found in biologically active molecules due to their ability to interact with various proteases and enzymes. The presence of a methyl group at the 2-position of the benzene ring further modulates the electronic properties of the amide bond, influencing its reactivity and solubility. This part of the molecule can be particularly important for modulating pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).

Recent research in medicinal chemistry has highlighted the importance of structure-based drug design in developing novel therapeutic agents. Computational methods such as molecular docking and quantum mechanics simulations have been instrumental in understanding how small molecules interact with biological targets at the atomic level. N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide represents an excellent example of a molecule that could benefit from these computational approaches. Its complex structure provides numerous opportunities for optimizing interactions with target proteins or enzymes.

One of the most exciting aspects of this compound is its potential application in treating various diseases. For instance, studies have shown that quinoline derivatives can exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. The N-substituted ethyl group and 2-methylbenzamide moiety might contribute to this activity by modulating interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, the 7,8-dimethyl substitution could enhance binding affinity by improving hydrophobic interactions or reducing metabolic degradation.

In vitro studies have begun to explore the biological activity of N-2-(7,8-dimethyl-2-oxyo1,2-dihydroquinolin3-yI)ethyI - 2 - methylbenzamide. Preliminary results suggest that this compound may have potent effects on certain enzymes or receptors involved in disease pathogenesis. For example, it might inhibit the activity of kinases or other signaling proteins that play a role in cancer progression or neurodegenerative disorders. These findings are particularly encouraging given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of this compound presents an interesting challenge for organic chemists due to its complex structure. Multi-step synthetic routes would be required to construct each part of the molecule efficiently while maintaining high yields and purity. Advances in synthetic methodologies such as transition metal-catalyzed reactions or flow chemistry could facilitate the preparation of N_ - - _ ( _ _ 7 , _ _ 8 _ - _ dimethyI - _ _ - _ oxo - _ _ 1 , _ _ 12_ - dihydroquinolIn - _ _ 3_ - yI)ethyI_ - _ 22_ - methylbezamide on a scalable basis.

As research continues to uncover new therapeutic applications for small molecules like N_ - ( _ ) , industrial partners are likely to invest in further development efforts aimed at optimizing production processes and exploring clinical potential . The integration Of computational modeling With experimental validation will be crucial In determining how best To leverage Its unique structural features .

The future prospects for N_ -( ) are promising , especially considering Its potential In addressing unmet medical needs . As our understanding Of disease mechanisms advances , so too will our ability To design molecules That target them effectively . This compound stands as an example Of how innovative chemical design Coupled With rigorous scientific investigation Can lead To breakthroughs In medicine .